Cas no 924861-63-2 (2-(1-Piperazinylsulfonyl)ethylamine oxalate)

• Product Name: 2-(1-Piperazinylsulfonyl)ethylamine oxalate
• CAS No: 924861-63-2
• MF: C₆H₁₅N₃O₂S
• MW: 193.267199754715
• CID: 3103521
• PubChem ID: 16762501
• Update Time: 2025-05-22

2-(1-Piperazinylsulfonyl)ethylamine oxalate Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperazinylsulfonyl)ethylamine oxalate
• 1-(piperazinylsulfonyl)eth-2-ylamine
• 2-(piperazine-1-sulfonyl)ethan-1-amine
• AKOS004123125
• DTXSID201295224
• 2-piperazin-1-ylsulfonylethanamine
• ALBB-005477
• 2-(1-Piperazinylsulfonyl)ethanamine
• H23859
• 2-(piperazin-1-ylsulfonyl)ethanamine
• 924861-63-2
• STK503432
• EN300-58426

• Inchi： 1S/C6H15N3O2S/c7-1-6-12(10,11)9-4-2-8-3-5-9/h8H,1-7H2
• InChI Key： OJIVLWDRYFSBGU-UHFFFAOYSA-N
• SMILES： S(CCN)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 193.088
• Monoisotopic Mass: 193.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: -2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-(1-Piperazinylsulfonyl)ethylamine oxalate

Chemical Compound CAS No. 924861-63-2: 2-(1-Piperazinylsulfonyl)ethylamine Oxalate

The chemical compound with CAS No. 924861-63-2, known as 2-(1-Piperazinylsulfonyl)ethylamine oxalate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring, a sulfonyl group, and an ethylamine moiety, all of which contribute to its diverse chemical properties. The oxalate salt form further enhances its stability and solubility, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(1-Piperazinylsulfonyl)ethylamine oxalate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability. This property is particularly advantageous in the development of targeted therapies, where precise drug delivery is critical. The compound's ability to form stable complexes with a wide range of therapeutic agents has positioned it as a promising candidate in nanotechnology-based drug delivery systems.

In addition to its role in drug delivery, 2-(1-Piperazinylsulfonyl)ethylamine oxalate has shown potential in the field of catalysis. Its sulfonyl group exhibits excellent Lewis acidity, making it an effective catalyst in various organic reactions, including Michael additions and aldol reactions. Recent advancements have demonstrated that this compound can significantly accelerate reaction rates while maintaining high selectivity, which is essential for large-scale industrial applications.

The synthesis of 2-(1-Piperazinylsulfonyl)ethylamine oxalate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the piperazine derivative, followed by sulfonation and subsequent amine alkylation. The final step involves the formation of the oxalate salt through ion exchange with potassium oxalate. This synthesis pathway has been optimized to achieve high yields and purity, ensuring the compound's suitability for both research and commercial purposes.

From a pharmacological perspective, 2-(1-Piperazinylsulfonyl)ethylamine oxalate has demonstrated remarkable bioactivity in preclinical studies. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating various diseases, including cancer and inflammatory disorders. Recent research has focused on its anti-proliferative effects on cancer cells, where it has shown selective toxicity towards malignant cells while sparing normal cells. This selective activity underscores its potential as a novel anti-cancer agent.

The structural versatility of 2-(1-Piperazinylsulfonyl)ethylamine oxalate also makes it an attractive molecule for material science applications. Its ability to self-assemble into nanostructures has been exploited in the development of advanced materials for sensors and electronic devices. Researchers have reported that films made from this compound exhibit superior electrical properties, making them suitable for use in flexible electronics and wearable devices.

In conclusion, CAS No. 924861-63-2, or 2-(1-Piperazinylsulfonyl)ethylamine oxalate, is a multifaceted compound with applications spanning drug delivery, catalysis, pharmacology, and material science. Its unique chemical properties and versatile structure continue to drive innovative research across various disciplines. As scientific advancements unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.